Cas no 124427-77-6 (4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]-)

4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]- structure
124427-77-6 structure
Product Name:4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]-
CAS No:124427-77-6
MF:C17H13F4N3
MW:335.298837423325
CID:141919
PubChem ID:164159
Update Time:2025-04-19

4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]-
    • 8-Fluoro-N-{2-[3-(trifluoromethyl)phenyl]ethyl}quinazolin-4-amine
    • 4-Quinazolinamine, 8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]-
    • 8-Fluoro-N-(2-(3-(trifluoromethyl)phenyl)ethyl)-4-quinazolinamine
    • 124427-77-6
    • 4-Quinazolinamine, 8-fluoro-N-(2-(3-(trifluoromethyl)phenyl)ethyl)-
    • DTXSID5073824
    • CLJGHMBYRBUPEX-UHFFFAOYSA-N
    • SCHEMBL8546216
    • DTXCID1033822
    • Inchi: 1S/C17H13F4N3/c18-14-6-2-5-13-15(14)23-10-24-16(13)22-8-7-11-3-1-4-12(9-11)17(19,20)21/h1-6,9-10H,7-8H2,(H,22,23,24)
    • InChI Key: CLJGHMBYRBUPEX-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CCNC1C2C=CC=C(C=2N=CN=1)F)(F)F

Computed Properties

  • Exact Mass: 335.10469
  • Monoisotopic Mass: 335.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: 448.6°C at 760 mmHg
  • Flash Point: 225.1°C
  • Refractive Index: 1.603
  • PSA: 37.81
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